Cas no 104413-57-2 (3-(4-Fluorophenoxy)propan-1-ol)

• Product Name: 3-(4-Fluorophenoxy)propan-1-ol
• CAS No: 104413-57-2
• MF: C₉H₁₁FO₂
• MW: 170.180846452713
• MDL: MFCD08442180
• CID: 2623676
• PubChem ID: 13691211
• Update Time: 2025-04-21

3-(4-Fluorophenoxy)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenoxy)propan-1-ol
• CS-0447029
• 3-(4-fluorophenoxy)-1-propanol
• 3-(4-fluorophenoxy)propanol
• AS-35423
• Z228585902
• AKOS000124830
• EN300-30613
• 3-(4-Fluorophenoxy)-1-propanol, AldrichCPR
• MFCD08442180
• 1-Propanol, 3-(4-fluorophenoxy)-
• SCHEMBL695974
• DTXSID40546816
• WRQULXUPZRAOHW-UHFFFAOYSA-N
• 104413-57-2
• 832-199-2
• EEA41357
• DTXCID70497600

• MDL： MFCD08442180
• Inchi： 1S/C9H11FO2/c10-8-2-4-9(5-3-8)12-7-1-6-11/h2-5,11H,1,6-7H2
• InChI Key： WRQULXUPZRAOHW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCCCO

Computed Properties

• Exact Mass: 170.07430775g/mol
• Monoisotopic Mass: 170.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers